ALS22335
Overview
Description
ALS22335 is an antiviral agent.
Scientific Research Applications
Mesenchymal Stem Cell Transplantation in ALS
Novel Drug Candidates for ALS
Research on cholest-4-en-3-one, oxime (TRO19622), highlighted its potential as a drug candidate for ALS treatment. The compound promoted motor neuron survival in vitro and showed promising results in animal models, including improved motor performance and delayed disease onset in SOD1G93A transgenic mice, a model of familial ALS (Bordet et al., 2007).
ALS and Induced Pluripotent Stem Cells (iPSCs)
The use of human-induced pluripotent stem cells (iPSCs) derived from ALS patients has been explored to understand ALS at the molecular level. iPSCs enable modeling of familial and sporadic ALS in relevant human genetic backgrounds, offering personalized approaches to therapy development (Hawrot et al., 2019).
ALS Genetics and Disease Mechanisms
Extensive genetic research has identified multiple genes implicated in ALS, emphasizing the role of RNA metabolism and protein homeostasis in disease pathogenesis. This research aids in understanding the genetic basis of ALS and in developing potential therapeutic strategies (Taylor et al., 2016).
Stem Cell Therapy Prospects in ALS
Stem cell therapy represents a potential treatment option for ALS. Research has focused on the development of cell-based therapies and their clinical application, addressing scientific, clinical, and ethical issues. Although promising, these therapies require further research and clinical trials for validation (Mazzini et al., 2018).
properties
Molecular Formula |
C23H31FN3O10P |
|---|---|
Molecular Weight |
559.48 |
IUPAC Name |
Isopropyl ((2-((2S,3S,4R,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-2-fluoro-3,4-dihydroxy-4-methyltetrahydrofuran-2-yl)ethoxy)(phenoxy)phosphoryl)-L-alaninate |
InChI |
InChI=1S/C23H31FN3O10P/c1-14(2)35-18(29)15(3)26-38(33,37-16-8-6-5-7-9-16)34-13-11-23(24)19(30)22(4,32)20(36-23)27-12-10-17(28)25-21(27)31/h5-10,12,14-15,19-20,30,32H,11,13H2,1-4H3,(H,26,33)(H,25,28,31)/t15-,19-,20+,22+,23+,38?/m0/s1 |
InChI Key |
SJRRUYALNGAWON-DBSBSIELSA-N |
SMILES |
C[C@@H](C(OC(C)C)=O)NP(OC1=CC=CC=C1)(OCC[C@@]2(F)O[C@@H](N(C(N3)=O)C=CC3=O)[C@](C)(O)[C@@H]2O)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
ALS-22335; ALS 22335; ALS22335 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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